Cas no 61981-45-1 (1,2-Heptanediol, 3-(phenylmethoxy)-)

• Product Name: 1,2-Heptanediol, 3-(phenylmethoxy)-
• CAS No: 61981-45-1
• MF: C₁₄H₂₂O₃
• MW: 238.322684764862
• CID: 1632421
• Update Time: 2024-08-30

1,2-Heptanediol, 3-(phenylmethoxy)- Chemical and Physical Properties

Names and Identifiers

• 1,2-Heptanediol, 3-(phenylmethoxy)-

• Inchi： 1S/C14H22O3/c1-2-3-9-14(13(16)10-15)17-11-12-7-5-4-6-8-12/h4-8,13-16H,2-3,9-11H2,1H3
• InChI Key： PLSBBAMLIRWFKU-UHFFFAOYSA-N
• SMILES： C(O)C(O)C(OCC1=CC=CC=C1)CCCC

Computed Properties

• Exact Mass: 238.15696

Experimental Properties

• Density: 1.066±0.06 g/cm3(Predicted)
• Boiling Point: 395.2±27.0 °C(Predicted)
• PSA: 49.69
• pka: 13.70±0.20(Predicted)